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Introduction

TES-1025 is a potent and selective inhibitor of human a-amino-f3-carboxymuconate-¢-
semialdehyde decarboxylase (ACMSD), a key enzyme in the de novo nicotinamide adenine
dinucleotide (NAD+) synthesis pathway.[1][2][3] By inhibiting ACMSD, TES-1025 effectively
modulates cellular NAD+ levels, a critical coenzyme in cellular metabolism and signaling.[2]
Defects in NAD+ homeostasis are linked to a variety of diseases, including metabolic disorders,
neurodegenerative diseases, and age-related complications. TES-1025 serves as a valuable
research tool for studying the therapeutic potential of ACMSD inhibition in disorders associated
with perturbed NAD+ supply.[1][2]

Mechanism of Action

TES-1025 acts as a competitive inhibitor of ACMSD.[1] ACMSD is situated at a crucial branch
point in the kynurenine pathway, the primary route for tryptophan degradation.[1][4] This
enzyme catalyzes the conversion of a-amino-3-carboxymuconate-g-semialdehyde (ACMS) to
o-aminomuconate-g-semialdehyde (AMS), which is subsequently catabolized.[1][4] Inhibition of

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b611293#bc-rfq
https://www.benchchem.com/product/b611293/docs?utm_src=pdf-body#tes-1025-application-notes-and-protocols-for-nad-level-modulation-in-cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC9021598/
https://pubmed.ncbi.nlm.nih.gov/29345930/
https://www.medchemexpress.com/TES-1025.html
https://www.benchchem.com/product/b611293/docs?utm_src=pdf-body#tes-1025-application-notes-and-protocols-for-nad-level-modulation-in-cells
https://pubmed.ncbi.nlm.nih.gov/29345930/
https://www.benchchem.com/product/b611293/docs?utm_src=pdf-body#tes-1025-application-notes-and-protocols-for-nad-level-modulation-in-cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC9021598/
https://pubmed.ncbi.nlm.nih.gov/29345930/
https://www.benchchem.com/product/b611293/docs?utm_src=pdf-body#tes-1025-application-notes-and-protocols-for-nad-level-modulation-in-cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC9021598/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9021598/
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2022.834700/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9021598/
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2022.834700/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611293?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

ACMSD by TES-1025 redirects the metabolic flux of ACMS away from catabolism and towards
the spontaneous cyclization to quinolinic acid (QA), a direct precursor for de novo NAD+
synthesis.[1][4] This targeted inhibition leads to an increase in intracellular NAD+ levels.[5][6]

Data Presentation

In Vitro Efficacy of TES-1025

Cell

Parameter Value Reference
System/Enzyme

IC50 13 nM Human ACMSD [1]12113]

Ki 0.85+ 0.22 nM Human ACMSD [5][71[8]

Route of

L. . Dose Key Findings Reference
Administration

Low blood clearance,
Intravenous (1V) 0.5 mg/kg [319]
t1/2 of ~5.33 h.

Good systemic
exposure, Cmax of
2570 ng/mL at 2 h.

Oral (PO) 5 mg/kg - [319]
Quantifiable blood
concentration for up to

8 h.

Effect of TES-1025 on NAD+ Levels
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CelllTissue Type Treatment Result Reference
) ) Dose-dependent
Mouse Primary 24h treatment with ) )
increase in NAD+ [6]
Hepatocytes TES-1025
levels.
Human HK-2 Kidney Treatment with TES- Increased NAD+ 6]
Cells 1025 content.
] ) 10 days of chow diet
Mouse Liver, Kidneys, ) Increased NAD+
) with 15 mg/kg TES- [6]
Brain content.
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Caption: Mechanism of TES-1025 action on the de novo NAD+ synthesis pathway.

Experimental Protocols
Protocol 1: In Vitro ACMSD Inhibition Assay

This protocol describes a coupled spectrophotometric assay to determine the inhibitory activity
of TES-1025 on human ACMSD.[3][8][9]

Materials:
e Recombinant human ACMSD (hACMSD)

» 3-hydroxyanthranilic acid
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Recombinant 3-hydroxyanthranilate 3,4-dioxygenase
TES-1025
Assay buffer (e.g., 50 mM 4-morpholinepropanesulfonic acid, pH 6.5, 100 mM NacCl)

Spectrophotometer capable of reading at 360 nm

Procedure:

ACMS Substrate Generation: In a pre-assay mixture, generate the ACMS substrate from 10
MM 3-hydroxyanthranilic acid using recombinant 3-hydroxyanthranilate 3,4-dioxygenase.

Monitoring ACMS Formation: Monitor the formation of ACMS by measuring the absorbance
at 360 nm until the reaction is complete (i.e., the absorbance stabilizes).

Enzyme Reaction: To the assay mixture containing the generated ACMS, add a known
concentration of hAACMSD (e.g., 30 nM).

Inhibitor Addition: For determining the IC50, add varying concentrations of TES-1025 (from
0.5 to 40 nM) to the assay mixture along with hACMSD. A control reaction should be run
without the inhibitor.

Activity Measurement: Calculate the ACMSD activity from the initial rate of decrease in
absorbance at 360 nm. Subtract the rate of a control reaction mixture lacking ACMSD.

Data Analysis: Plot the percentage of inhibition against the logarithm of the TES-1025
concentration to determine the IC50 value.

Protocol 2: Cellular NAD+ Level Quantification

This protocol provides a general workflow for treating cells with TES-1025 and subsequently

measuring intracellular NAD+ levels.

Materials:

e Cell line of interest (e.g., mouse primary hepatocytes, human HK-2 cells)
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Appropriate cell culture medium and supplements
TES-1025

DMSO (vehicle control)

NAD/NADH quantification kit (commercially available)
Lysis buffer

Plate reader for absorbance or fluorescence measurement
Procedure:

Cell Seeding: Seed cells in a multi-well plate at a desired density and allow them to adhere
overnight.

Compound Treatment: Prepare serial dilutions of TES-1025 in cell culture medium. The final
DMSO concentration should be kept constant across all wells (typically < 0.1%).

Incubation: Remove the old medium and add the medium containing different concentrations
of TES-1025 or vehicle control (DMSO) to the cells. Incubate for the desired period (e.g., 24
hours).

Cell Lysis: After incubation, wash the cells with PBS and lyse them according to the protocol
of the chosen NAD/NADH quantification Kit.

NAD+ Measurement: Perform the NAD+ assay following the manufacturer's instructions.
This typically involves an enzymatic cycling reaction that generates a colored or fluorescent
product.

Data Acquisition: Measure the absorbance or fluorescence using a plate reader.

Data Analysis: Calculate the intracellular NAD+ concentration relative to the total protein
content or cell number. Compare the NAD+ levels in TES-1025-treated cells to the vehicle-
treated control cells.
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Experimental Workflow

Start: Cell Culture

Seed Cells in Multi-well Plate

:

Treat with TES-1025 or Vehicle

:
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Lyse Cells

Perform NAD/NADH Assay
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Fluorescence
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NAD+ Levels
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Caption: Workflow for measuring cellular NAD+ levels after TES-1025 treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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